Isocycloartenol
Overview
Description
Isocycloartenol is a natural product found in Milleria quinqueflora and Euphorbia nivulia with data available.
Scientific Research Applications
1. Potential in Anticancer Research
Oxazole-based compounds, which include structures related to isocycloartenol, are significant in anticancer research due to their diverse chemical and structural properties. These compounds interact with various enzymes and receptors, making them promising in the discovery of new anticancer drugs (Chiacchio et al., 2020).
2. Role in Enzyme Function and Mutagenesis Studies
Isocycloartenol's involvement in enzyme function is highlighted in studies like those on cycloartenol synthase. This enzyme converts oxidosqualene to cycloartenol, and research using directed evolution has identified key residues affecting its function, providing insights into enzyme mechanisms and potential applications in biotechnology (Meyer et al., 2002).
3. Importance in Biological Activity Studies
Isocycloartenol and related structures are noted in the context of biological activities like antioxidant, anti-inflammatory, and antibacterial properties. Research over the past two decades has focused on the potential of these compounds in medicinal chemistry, opening avenues for drug development (Zhang et al., 2021).
4. Applications in Organic Chemistry and Drug Synthesis
The unique properties of isocyanides, closely related to isocycloartenol, make them valuable in synthesizing nitrogen heterocycles, which are essential in drug development. These compounds offer advantages in terms of simplicity and versatility, making them crucial in creating various pharmaceutical compounds (Lygin & de Meijere, 2010).
5. Role in Metabolic Engineering
Isocycloartenol-related compounds are involved in the biosynthesis and engineering of isoprenoid molecules. This includes applications in producing commercial therapeutics and fine chemicals, where genetic platforms developed for carotenoids (isoprenoids) can be applied to the biosynthesis of other valuable products (Klein‐Marcuschamer et al., 2007).
6. Insights into Sterol Biosynthesis
Research on isocycloartenol's analogs, like cycloartenol, provides insights into sterol biosynthesis in plants. Understanding the enzymes involved in converting cycloartenol into various sterols aids in grasping the regulatory mechanisms of sterol production, which is crucial for agricultural and pharmaceutical applications (Holmberg et al., 2002).
properties
CAS RN |
1768-79-2 |
|---|---|
Molecular Formula |
C30H50O |
Molecular Weight |
426.729 |
InChI |
InChI=1S/C30H50O/c1-20(2)9-8-10-21(3)22-13-15-28(7)24-12-11-23-26(4,5)25(31)14-16-29(23)19-30(24,29)18-17-27(22,28)6/h21-25,31H,1,8-19H2,2-7H3/t21-,22-,23+,24+,25+,27-,28+,29-,30+/m1/s1 |
InChI Key |
HVXLSFNCWWWDPA-YBXTVTTCSA-N |
SMILES |
CC(CCCC(=C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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